Cas no 1330043-83-8 (3-(4-Methoxypyrimidin-2-yl)pyrazolo1,5-apyridine)

• Product Name: 3-(4-Methoxypyrimidin-2-yl)pyrazolo1,5-apyridine
• CAS No: 1330043-83-8
• MF: C₁₂H₁₀N₄O
• MW: 226.234001636505
• CID: 4694888
• Update Time: 2025-05-25

3-(4-Methoxypyrimidin-2-yl)pyrazolo1,5-apyridine Chemical and Physical Properties

Names and Identifiers

• 3-(4-methoxypyrimidin-2-yl)pyrazolo[1,5-a]pyridine
• KXNGVIIVQBHVOM-UHFFFAOYSA-N
• 3-(4-methoxypyrimidin-2-yl) pyrazolo[1,5-a]pyridine
• 3-(4-Methoxypyrimidin-2-yl)pyrazolo1,5-apyridine

• Inchi： 1S/C12H10N4O/c1-17-11-5-6-13-12(15-11)9-8-14-16-7-3-2-4-10(9)16/h2-8H,1H3
• InChI Key： KXNGVIIVQBHVOM-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=NC(C2C=NN3C=CC=CC3=2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 263
• Topological Polar Surface Area: 52.3

Additional information on 3-(4-Methoxypyrimidin-2-yl)pyrazolo1,5-apyridine

Introduction to 3-(4-Methoxypyrimidin-2-yl)pyrazolo1,5-apyridine (CAS No. 1330043-83-8)

3-(4-Methoxypyrimidin-2-yl)pyrazolo1,5-apyridine, identified by its CAS number 1330043-83-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules known for their structural complexity and biological activity, making it a subject of extensive study in drug discovery and development. The unique arrangement of nitrogen-containing rings in its molecular structure imparts distinct chemical properties that are of interest for designing novel therapeutic agents.

The molecular framework of 3-(4-Methoxypyrimidin-2-yl)pyrazolo1,5-apyridine consists of three interconnected aromatic rings: a pyrazole ring, a pyrimidine ring, and an apyridine moiety. The presence of the 4-Methoxypyrimidin-2-yl substituent introduces a methoxy group at the 4-position of the pyrimidine ring, which can influence the compound's solubility, metabolic stability, and interactions with biological targets. This structural feature is particularly relevant in the context of developing small-molecule inhibitors or activators for various diseases.

In recent years, there has been growing interest in exploring the pharmacological potential of 3-(4-Methoxypyrimidin-2-yl)pyrazolo1,5-apyridine due to its ability to modulate multiple biological pathways. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in cancer progression, inflammation, and infectious diseases. The pyrazolo[1,5-a]pyridine core is known to be a privileged scaffold in medicinal chemistry, often associated with bioactivity across diverse therapeutic areas.

One of the most compelling aspects of 3-(4-Methoxypyrimidin-2-yl)pyrazolo1,5-apyridine is its potential as a lead compound for further derivatization. Researchers have been employing structure-based drug design strategies to optimize its pharmacokinetic properties and enhance its binding affinity to target proteins. The methoxy group on the pyrimidine ring provides a handle for chemical modification, allowing chemists to explore analogs with improved efficacy and reduced toxicity.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 3-(4-Methoxypyrimidin-2-yl)pyrazolo1,5-apyridine for their biological activity. Molecular docking simulations and virtual screening have identified promising derivatives that could serve as candidates for clinical trials. These computational approaches complement traditional experimental methods, accelerating the drug discovery process and reducing the time-to-market for novel therapeutics.

The synthesis of 3-(4-Methoxypyrimidin-2-yl)pyrazolo1,5-apyridine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound on a scalable basis, facilitating further research and development efforts. The synthesis typically involves condensation reactions between appropriate precursors followed by functional group transformations to introduce the desired substituents.

In terms of biological evaluation, 3-(4-Methoxypyrimidin-2-yl)pyrazolo1,5-apyridine has been tested in various cell-based assays and animal models to assess its potential therapeutic benefits. Initial results indicate that this compound may possess anti-proliferative effects against certain cancer cell lines by interfering with key signaling pathways involved in tumor growth and survival. Additionally, it has shown promise in modulating inflammatory responses, making it a candidate for treating chronic inflammatory diseases.

The safety profile of 3-(4-Methoxypyrimidin-2-yl)pyrazolo1,5-apyridine is still under investigation, but preliminary toxicology studies suggest that it exhibits moderate oral bioavailability and reasonable metabolic stability. These properties are crucial for evaluating its suitability for clinical translation. Further preclinical studies are needed to fully characterize its pharmacokinetic behavior and identify any potential adverse effects before human trials can commence.

The role of 3-(4-Methoxypyrimidin-2-yl)pyrazolo1,5-apyridine in addressing unmet medical needs remains an area of active research. As our understanding of disease mechanisms continues to evolve, compounds like this one offer hope for developing innovative treatments that target multiple disease pathways simultaneously. The integration of synthetic chemistry with biopharmaceutical research is key to unlocking the full potential of such molecules.

Future directions in the study of 3-(4-Methoxypyrimidin-2-yl)pyrazolo1,5-apyridine may include exploring its interactions with protein targets at the molecular level using techniques such as X-ray crystallography or cryo-electron microscopy. These structural insights could guide the design of next-generation analogs with enhanced potency and selectivity. Additionally, exploring its potential as an adjuvant therapy alongside existing treatments could expand its therapeutic applications.

In conclusion,3-(4-Methoxypyrimidin-2-y l)pyrazolo1 ,5 -apyrid ine (CAS No . 13300 43 -83 -8 ) represents an exciting opportunity in pharmaceutical research due to its unique structural features and promising biological activities . Continued investigation into this compound holds the potential to yield novel therapeutics that address critical unmet medical needs . p >